Cas no 850937-26-7 (2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 850937-26-7
• MF: C₁₆H₁₉N₃O₅S
• MW: 365.40416264534
• CID: 6024994
• PubChem ID: 2155754
• Update Time: 2025-10-29

2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• Ethanone, 2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio]-1-(4-morpholinyl)-
• MLS000116557
• 4-({[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine
• AKOS001367924
• F0594-0291
• 2-((5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-morpholinoethanone
• CHEMBL1333245
• MLS002586645
• Z19457887
• 2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-morpholin-4-ylethanone
• SMR000093526
• 2-{[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• 850937-26-7
• HMS2260P12

• Inchi： 1S/C16H19N3O5S/c1-21-12-4-3-11(9-13(12)22-2)15-17-18-16(24-15)25-10-14(20)19-5-7-23-8-6-19/h3-4,9H,5-8,10H2,1-2H3
• InChI Key： YRFISTTULOHYIH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=NN=C(C2=CC=C(OC)C(OC)=C2)O1

Computed Properties

• Exact Mass: 365.10454189g/mol
• Monoisotopic Mass: 365.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 572.6±60.0 °C(Predicted)
• pka: -1.30±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 850937-26-7 and Product Name: 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one

The compound with the CAS number 850937-26-7 and the product name 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple pharmacophoric groups, including a 3,4-dimethoxyphenyl moiety and a morpholin-4-yl substituent, suggests a high degree of functional complexity that may contribute to its biological activity.

Recent studies have highlighted the importance of oxadiazole derivatives in the design of novel therapeutic agents. The oxadiazole core, a five-membered heterocyclic ring containing oxygen and nitrogen atoms, is known for its stability and versatility in drug-like molecules. In particular, the sulfanyl group attached to the oxadiazole ring in this compound (5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl) introduces additional reactivity and may serve as a key interaction point with biological targets. This structural feature has been explored in various research endeavors aimed at developing compounds with enhanced pharmacological properties.

The morpholin-4-yl group in the product name further enriches the molecular scaffold, providing a secondary amine functionality that can engage in hydrogen bonding or other forms of molecular recognition. This moiety is commonly found in bioactive molecules due to its ability to modulate receptor interactions and improve pharmacokinetic profiles. The combination of these features makes 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one a promising candidate for further investigation in the context of therapeutic intervention.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules require meticulous attention to detail. The synthetic route to this compound involves multi-step organic transformations that must be optimized to ensure high yield and purity. Advanced techniques such as spectroscopic methods (NMR, IR, MS) and chromatographic separation are employed to confirm the structural integrity of the final product. These methodologies are essential for understanding the compound's behavior in various chemical environments and for preparing it for biological testing.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural motifs present in 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one align well with known pharmacophores that have demonstrated efficacy in treating various diseases. For instance, oxadiazole derivatives have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer activities. The presence of both 3,4-dimethoxyphenyl and morpholin-4-yl groups suggests that this compound may interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive experimental trials. Molecular docking simulations can be performed to assess how this compound might bind to specific proteins or enzymes involved in disease pathways. These simulations often reveal crucial insights into the compound's mechanism of action and can guide further modifications to optimize its potency and selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The pharmaceutical industry is continually seeking innovative ways to address unmet medical needs. Novel compounds like 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-ylenthanone) offer hope for developing new treatments that are more effective or have fewer side effects than existing therapies. Given its unique structural features and potential biological activity, this compound warrants further exploration through preclinical studies. These studies would aim to evaluate its safety profile and efficacy in relevant disease models.

In conclusion,850937267 represents a structurally sophisticated molecule with significant potential in pharmaceutical research. Its combination of an oxadiazole core,3 4 dimethoxy pheny l,and morpholine group positions it as an intriguing candidate for drug development efforts aimed at modulating complex biological pathways . As our understanding of molecular interactions continues to evolve , compounds like these will play an increasingly important role in advancing therapeutic strategies across multiple disciplines . Continued investigation into this class of molecules promises to yield valuable insights into disease mechanisms while paving the way for novel therapeutic interventions .